N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide

• IUPAC Name: N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide
• InChI: InChI=1S/C11H8N6O2/c1-2-7-4-3-6(5-13-7)11(19)14-10-8(9(12)18)15-17-16-10/h1,3-5H,(H2,12,18)(H2,14,15,16,17,19)
• InChI Key: LIDBASUACVRUIL-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=NC=C(C=C1)C(=O)NC2=NNN=C2C(=O)N
• Molecular Formula: C11H8N6O2
• Molecular Weight: 256.22 g/mol

Description

N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide, also known as CTET, is a synthetic compound that has been developed for scientific research purposes. It is a small molecule inhibitor that targets a specific protein in the body, and has shown potential for use in a variety of applications.

Mechanism of Action

N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide works by binding to a specific protein in the body, which is involved in cell proliferation and survival. By inhibiting this protein, N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide can prevent the growth and proliferation of cancer cells, and may also have potential for use in the treatment of other diseases that involve abnormal cell growth.
Biochemical and Physiological Effects:
N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide has been shown to have a variety of biochemical and physiological effects, depending on the specific application. In cancer research, N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide has been shown to inhibit the growth of cancer cells, induce apoptosis (programmed cell death), and reduce tumor size in animal models. In neuroscience, N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide has been shown to affect synaptic transmission and plasticity, and may have potential for use in the treatment of neurological disorders such as Alzheimer's disease. In immunology, N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide has been shown to activate the immune system and enhance the immune response to cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide is that it is a small molecule inhibitor, which makes it easy to use in a variety of laboratory settings. It is also relatively stable and easy to synthesize, which makes it a cost-effective option for scientific research. However, one limitation of N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide is that it may have off-target effects, meaning that it could affect other proteins in the body besides its intended target. This can make it difficult to interpret experimental results and may require additional controls to ensure specificity.

Future Directions

There are several future directions for research on N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide. One area of interest is in the development of N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide as a potential cancer therapy, either alone or in combination with other treatments. Another area of interest is in the use of N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide as a tool for studying the role of the targeted protein in various biological processes. Additionally, there may be potential for N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide in the treatment of other diseases that involve abnormal cell growth, such as autoimmune disorders or certain types of infections. Further research is needed to fully understand the potential of N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide in these areas.

Synthesis Methods

N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide can be synthesized using a three-step process. First, 6-ethynylpyridine-3-carboxylic acid is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with sodium azide to form the corresponding azide intermediate. Finally, the azide intermediate is reacted with carbamoyl triazole to form N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide.

Scientific Research Applications

N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide has been used in a variety of scientific research applications, including cancer research, neuroscience, and immunology. In cancer research, N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide has been shown to inhibit the growth of cancer cells by targeting a specific protein that is involved in cell proliferation. In neuroscience, N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide has been used to study the role of this protein in the brain, and its potential as a target for the treatment of neurological disorders. In immunology, N-(5-carbamoyl-2H-triazol-4-yl)-6-ethynylpyridine-3-carboxamide has been used to study the immune response to cancer cells, and its potential as an immunotherapy agent.